Cas no 882855-71-2 (Methyl 4,4-difluorocyclohexanecarboxylate)

• Product Name: Methyl 4,4-difluorocyclohexanecarboxylate
• CAS No: 882855-71-2
• Molecular Formula: C₈H₁₂O₂F₂
• Molecular Weight: 178.17648
• CID: 69248
• PubChem ID: 14365661

Methyl 4,4-difluorocyclohexanecarboxylate Properties

Names and Identifiers

• Methyl 4,4-difluorocyclohexanecarboxylate
• methyl 4,4-difluorocyclohexane-1-carboxylate
• SCHEMBL17584
• 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester
• FT-0759473
• A891566
• Cyclohexanecarboxylicacid, 3,3-difluoro-5-[[(phenylmethoxy)carbonyl]amino]-, methyl ester,(1R,5S)-rel-
• 882855-71-2
• Cyclohexanecarboxylic acid, 4,4-difluoro-, methyl ester
• DTXSID40559426
• AS-50751
• Methyl4,4-difluorocyclohexanecarboxylate
• MFCD11040454
• J-520154
• FT-0722924
• CYCLOHEXANECARBOXYLICACID, 4,4-DIFLUORO-, METHYL ESTER
• P11009
• AKOS005063374
• 121629-14-9
• CS-W020164
• AMY15600
• AB62807
• J-520157
• methyl 4,4-difluorocyclohexane carboxylate
• SY108465

• InChIKey： XHYGYNWRARNCHL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12F2O2/c1-12-7(11)6-2-4-8(9,10)5-3-6/h6H,2-5H2,1H3
• SMILES： FC1(F)CCC(C(OC)=O)CC1

Computed Properties

• Exact Mass: 178.08053595g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.08053595g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų